Cas no 77692-12-7 (2,4,6-trinitrophenol; 4-(1H-1,3-benzodiazol-2-yl)-2-methylquinoline)

• Product Name: 2,4,6-trinitrophenol; 4-(1H-1,3-benzodiazol-2-yl)-2-methylquinoline
• CAS No: 77692-12-7
• MF: C₂₃H₁₆N₆O₇
• MW: 488.40914440155
• CID: 6338673
• PubChem ID: 18552886
• Update Time: 2025-10-23

2,4,6-trinitrophenol; 4-(1H-1,3-benzodiazol-2-yl)-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 2,4,6-trinitrophenol; 4-(1H-1,3-benzodiazol-2-yl)-2-methylquinoline
• 4-(1H-benzimidazol-2-yl)-2-methylquinoline;2,4,6-trinitrophenol
• SR-01000597348-1
• 4-(1H-BENZOIMIDAZOL-2-YL)-2-METHYL-QUINOLINE, PICRATE
• SR-01000597348
• 4-(1H-benzo[d]imidazol-2-yl)-2-methylquinoline compound with picric acid (1:1)
• AKOS024422157
• 77692-12-7
• F0343-0001

• Inchi： 1S/C17H13N3.C6H3N3O7/c1-11-10-13(12-6-2-3-7-14(12)18-11)17-19-15-8-4-5-9-16(15)20-17;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h2-10H,1H3,(H,19,20);1-2,10H
• InChI Key： GEQCQXQNHFSLMG-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].N1C2C=CC=CC=2N=C1C1C=C(C)N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 488.10804687g/mol
• Monoisotopic Mass: 488.10804687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 1
• Complexity: 637
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 199Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2,4,6-trinitrophenol; 4-(1H-1,3-benzodiazol-2-yl)-2-methylquinoline

Comprehensive Analysis of 2,4,6-Trinitrophenol and 4-(1H-1,3-Benzodiazol-2-yl)-2-Methylquinoline (CAS No. 77692-12-7)

The chemical compound 2,4,6-trinitrophenol, also known by its systematic name 4-(1H-1,3-benzodiazol-2-yl)-2-methylquinoline (CAS No. 77692-12-7), is a subject of significant interest in both academic and industrial research. This article delves into its molecular structure, applications, and relevance in modern scientific discussions, addressing frequently searched queries and trending topics in chemistry and material science.

With the growing demand for advanced organic compounds in pharmaceuticals and materials engineering, 2,4,6-trinitrophenol has garnered attention due to its unique chemical properties. Researchers often explore its synthesis methods, stability under varying conditions, and potential as a precursor for high-performance materials. The compound’s benzodiazolyl and methylquinoline moieties contribute to its versatility, making it a candidate for applications in fluorescent dyes and molecular sensors.

One of the most searched questions about CAS No. 77692-12-7 revolves around its spectroscopic characteristics. Studies highlight its distinct UV-Vis absorption peaks and fluorescence emission, which are critical for designing optical materials. Additionally, its thermal decomposition behavior is a hot topic, particularly in the context of sustainable chemistry and green synthesis practices. These aspects align with the global shift toward eco-friendly chemical processes.

Another area of interest is the compound’s role in coordination chemistry. The benzodiazol-2-yl group acts as a ligand, enabling the formation of metal-organic frameworks (MOFs). This property is frequently explored in forums discussing nanotechnology and catalysis, where 77692-12-7 is cited for its potential in heterogeneous catalysis and gas storage applications.

From a commercial perspective, suppliers and manufacturers often inquire about the purity standards and handling protocols for 2,4,6-trinitrophenol. Ensuring high-yield synthesis and minimal byproducts is a recurring theme in industrial discussions. Furthermore, its compatibility with polymer matrices is a trending subtopic, especially for developing advanced composites.

In summary, 4-(1H-1,3-benzodiazol-2-yl)-2-methylquinoline represents a multifaceted compound with broad implications across material science, pharmaceutical research, and environmental chemistry. Its CAS No. 77692-12-7 serves as a gateway to deeper explorations into structure-activity relationships and emerging technologies. By addressing these dimensions, this article aims to provide a holistic view while optimizing for SEO-friendly and user-centric content.